3-Methoxy-4-(2-(trifluoromethoxy)ethoxy)benzoic acid

• Molecular Formula: C11H11F3O5
• Molecular Weight: 280.20 g/mol
• IUPAC Name: 3-methoxy-4-[2-(trifluoromethoxy)ethoxy]benzoic acid
• InChI: InChI=1S/C11H11F3O5/c1-17-9-6-7(10(15)16)2-3-8(9)18-4-5-19-11(12,13)14/h2-3,6H,4-5H2,1H3,(H,15,16)
• InChI Key: NCEAMGRLCIEEJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)OCCOC(F)(F)F

Description

3-Methoxy-4-(2-(trifluoromethoxy)ethoxy)benzoic acid is a useful research compound. Its molecular formula is C11H11F3O5 and its molecular weight is 280.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Methyl 3-methoxy-4-(2-(trifluoromethoxy)ethoxy)benzoate (obtained in Step 1) was dissolved in THF (5 mL) and a suspension of LiOH (550 mg, 23 mmol) in water (5 mL) was added. The mixture was stirred vigorously and heated at 60° C. for 6 h before it was concentrated to half volume. Water (5 mL) was added and the mixture was extracted with diethyl ether (1×10 mL). The aqueous layer was acidified with 4N HCl to pH 2. The resulting mixture was extracted with ethyl acetate (3×10 mL) and the combined organics were washed (1×10 mL H2O, 1×10 mL brine), dried over MgSO4 and evaporated to give 3-methoxy-4-(2-(trifluoromethoxy)ethoxy)benzoic acid (1.0 g, 82%) as a white solid. ESI-MS m/z calc. 280.1, found 281.3 (M+1)+; Retention time: 1.34 minutes (3 min run).